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Compound of Interest

Compound Name: 2,4-Dinitrodiphenylamine

Cat. No.: B1346988 Get Quote

This guide provides an in-depth look at the chemical compound 2,4-Dinitrodiphenylamine
(DNDPA), targeting researchers, scientists, and professionals in drug development. It covers

the core physicochemical properties, a detailed experimental protocol for its synthesis, and an

illustration of its metabolic pathway under anaerobic conditions.

Core Physicochemical Properties
2,4-Dinitrodiphenylamine is a solid chemical compound with distinct characteristics.[1] The

primary quantitative data for this molecule are summarized below for clear reference.

Property Value

Molecular Formula C₁₂H₉N₃O₄[1][2][3]

Linear Formula (O₂N)₂C₆H₃NHC₆H₅[4]

Molecular Weight 259.22 g/mol [1][2][3][4]

Melting Point 159-161 °C[1][4][5]

Boiling Point 413.8 ± 35.0 °C at 760 mmHg[5]

Density 1.4 ± 0.1 g/cm³[5]

CAS Number 961-68-2[4]
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Experimental Protocol: Synthesis via Nucleophilic
Aromatic Substitution
The synthesis of 2,4-Dinitrodiphenylamine is commonly achieved through the nucleophilic

aromatic substitution reaction between 1-chloro-2,4-dinitrobenzene and aniline.[6] A general

procedure for this type of N-arylation reaction is detailed below.

Materials:

Amine (e.g., Aniline)

Aryl Halide (e.g., 1-Chloro-2,4-dinitrobenzene)

20% Deep Eutectic Solvent (DES)

Ethanol

Cold Water

Procedure:

Dissolve the amine (1.2 mmol) in a 20% Deep Eutectic Solvent (DES).

Add the aryl halide (1 mmol) to the solution at room temperature.

Stir the reaction mixture. The progress of the reaction should be monitored using Thin-Layer

Chromatography (TLC).

Upon completion of the reaction, add cold water to the mixture.

The precipitated solid product is then collected by filtration.

The crude product is purified through recrystallization using ethanol.[7]

This reaction involves the nucleophilic attack of the aniline on the electron-deficient carbon of

the 1-chloro-2,4-dinitrobenzene, leading to the displacement of the chlorine atom.[6][8]
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Metabolic Pathway
Under anaerobic conditions, such as in sediment-water environments, 2,4-
Dinitrodiphenylamine undergoes metabolic degradation.[9] The initial and primary step in this

process is the reduction of the nitro group at the ortho-position of the molecule.[9] This

transformation is mediated by microorganisms, such as sulfate-reducing bacteria.[9]
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Caption: Anaerobic degradation pathway of 2,4-Dinitrodiphenylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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